4-Chloro-2-(2H-tetrazol-5-YL)phenol

• Molecular Formula: C7H5ClN4O
• Molecular Weight: 196.59 g/mol
• IUPAC Name: 4-chloro-2-(2H-tetrazol-5-yl)phenol
• InChI: InChI=1S/C7H5ClN4O/c8-4-1-2-6(13)5(3-4)7-9-11-12-10-7/h1-3,13H,(H,9,10,11,12)
• InChI Key: XSNIHEDBRUIXEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=NNN=N2)O

Description

4-Chloro-2-(2H-tetrazol-5-yl)phenol is a heterocyclic compound featuring a tetrazole ring fused to a phenolic backbone with a chlorine substituent at the 4-position. A key advancement in its synthesis was reported by Treitler et al. (2017), who developed a safer, scalable protocol using aryl nitriles, sodium azide, and a buffered amine hydrochloride system (BnNH₂, BnNH₂·HCl, NaN₃). This method minimizes risks associated with traditional azide-based routes and achieves high yields .

The tetrazole ring contributes to its metabolic stability and hydrogen-bonding capacity, while the phenolic -OH and chloro groups influence solubility and reactivity. These structural features make it a versatile scaffold for further derivatization.

Preparation Methods

The synthesis of 4-Chloro-2-(2H-tetrazol-5-YL)phenol typically involves the cycloaddition reaction between a nitrile and an azide. . The reaction conditions usually involve the use of a solvent such as acetonitrile and a catalyst to facilitate the reaction. Industrial production methods may involve the use of triethyl orthoformate and sodium azide, or alcohols and aldehydes as starting materials .

Chemical Reactions Analysis

4-Chloro-2-(2H-tetrazol-5-YL)phenol undergoes various types of chemical reactions, including:

Oxidation: Tetrazoles are generally resistant to oxidation due to their low HOMO energy.

Reduction: Tetrazoles can be reduced under specific conditions to form amines or other derivatives.

Substitution: The tetrazole ring can undergo substitution reactions, particularly at the nitrogen atoms, to form various derivatives.

Common reagents used in these reactions include strong acids, bases, and reducing agents. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

4-Chloro-2-(2H-tetrazol-5-YL)phenol has a wide range of scientific research applications, including:

Chemistry: Used as a ligand in coordination chemistry and as a precursor for the synthesis of other heterocyclic compounds.

Biology: Exhibits antibacterial, antifungal, and anticancer properties, making it a potential candidate for drug development.

Medicine: Investigated for its potential use as an anti-inflammatory and antihypertensive agent.

Industry: Used in the production of high-energy materials, such as propellants and explosives.

Mechanism of Action

The mechanism of action of 4-Chloro-2-(2H-tetrazol-5-YL)phenol involves its interaction with various molecular targets and pathways. The tetrazole ring can interact with enzymes and receptors in organisms via non-covalent interactions, leading to a wide range of biological effects . For example, it can inhibit the activity of certain enzymes involved in inflammation and hypertension, thereby exerting anti-inflammatory and antihypertensive effects .

Comparison with Similar Compounds

Tetrazole Derivatives with Thioether Linkages

Compounds such as 2-((1H-tetrazol-5-yl)thio)-1-(3-nitrophenyl)ethanol (4d) and 5-((2-((4-chlorobenzyl)oxy)-2-(4-chlorophenyl)ethyl)thio)-1H-tetrazole (6a-p) () share the tetrazole core but differ in substitution patterns. Unlike 4-chloro-2-(2H-tetrazol-5-yl)phenol, these compounds utilize thioether (-S-) linkages to connect the tetrazole to aromatic or aliphatic moieties.

Key Differences :

• Synthesis : The thioether derivatives are synthesized via heterocatalytic conditions (e.g., PEG-400, Bleaching Earth Clay catalyst) at 70–80°C, whereas the target compound employs milder nitrile-azide cyclization .
• Spectroscopy: The IR spectra of thioether-linked tetrazoles show characteristic C-S stretching (~700 cm⁻¹), absent in the phenolic derivative .

Halogen-Substituted Isostructural Analogs

Compounds 4-(4-chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (4) and its fluorinated counterpart (5) () are isostructural, differing only in halogen substitution (Cl vs. F).

Structural Insights :

• Crystal Packing : Both compounds exhibit triclinic symmetry (space group P̄1) with two independent molecules per asymmetric unit. The chloro derivative (4) shows slight lattice adjustments compared to the fluoro analog (5), attributed to differences in halogen size and electronegativity .
• Biological Relevance: Halogen choice impacts intermolecular interactions and bioavailability.

Triazole-Oxadiazole Hybrids

4-Chloro-2-[3-(1H-1,2,4-triazol-5-yl)-1,2,4-oxadiazol-5-yl]phenol () replaces the tetrazole with a triazole-oxadiazole hybrid system.

Comparative Analysis :

Property	4-Chloro-2-(2H-tetrazol-5-yl)phenol	Triazole-Oxadiazole Hybrid
Molecular Formula	C₇H₅ClN₄O	C₁₀H₆ClN₅O₂
Hydrogen Bonding Sites	2 (-OH, tetrazole N-H)	3 (-OH, triazole N-H)
Bioactivity	Unknown	Predicted enhanced kinase inhibition via docking studies

The hybrid’s extended π-system may improve binding to biological targets but could reduce solubility due to increased hydrophobicity.

Thiazole-Containing Derivatives

4-Chloro-2-[3’-(2,4-dimethyl-thiazol-5-yl)-1’-(4-fluorophenyl)-3,4-dihydro-2H,1’H-[3,4’]bipyrazolyl-5-yl]-5-methyl-phenol (5a) () incorporates a thiazole ring, altering electronic properties.

Spectroscopic Comparison :

• IR : Thiazole derivatives show C=N stretches at ~1639 cm⁻¹, distinct from tetrazole C=N (~1596 cm⁻¹ in ).
• ¹H NMR : The thiazole proton (δ 7.70 ppm) contrasts with tetrazole protons (δ 9.55 ppm in ) .

Benzothiazole and Isoxazole Analogs

5-Chloro-2-(4-methoxyphenyl)-1,3-benzothiazole () and 4-chloro-2-(isoxazol-5-yl)phenol () replace the tetrazole with benzothiazole or isoxazole rings.

Functional Implications :

• Benzothiazole: Exhibits planar geometry (dihedral angle = 8.76°), favoring π-π stacking in crystal lattices.
• Isoxazole : Lower molecular weight (195.6 g/mol vs. 214.6 g/mol for the target compound) may improve metabolic clearance but reduce binding affinity .

Data Tables

Table 1. Structural and Spectroscopic Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key IR Peaks (cm⁻¹)	Notable ¹H NMR Shifts (δ, ppm)
4-Chloro-2-(2H-tetrazol-5-yl)phenol	C₇H₅ClN₄O	214.6	3390 (-OH), 1596 (C=N)	9.55 (tetrazole H)
Triazole-Oxadiazole Hybrid (CID 136182642)	C₁₀H₆ClN₅O₂	263.6	3315 (-OH), 1639 (C=N)	11.12 (-OH)
Thiazole Derivative (5a)	C₂₂H₂₀ClFN₄O₂S	462.9	1639 (C=N), 835 (C-S)	7.70 (thiazole H)